Cas no 1785122-02-2 (1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 1785122-02-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6203633
• PubChem ID: 105435834
• Update Time: 2025-08-05

1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1809413
• 1-(2,3-dimethylphenyl)cyclopropane-1-carbaldehyde
• 1785122-02-2
• 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde

• Inchi： 1S/C12H14O/c1-9-4-3-5-11(10(9)2)12(8-13)6-7-12/h3-5,8H,6-7H2,1-2H3
• InChI Key： LCMNZBLSLGEVCU-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC=C(C)C=2C)CC1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde

Introduction to 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde (CAS No. 1785122-02-2)

1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde, also known by its CAS number 1785122-02-2, is a unique and versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its cyclopropane ring and the presence of a substituted phenyl group, which imparts distinct chemical and physical properties. In this comprehensive introduction, we will delve into the structure, synthesis, applications, and recent research developments surrounding this intriguing molecule.

The molecular structure of 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde is composed of a cyclopropane ring attached to a phenyl group with two methyl substituents at the 2 and 3 positions. The aldehyde functional group at the 1-position of the cyclopropane ring further enhances its reactivity and utility in various chemical reactions. The cyclopropane ring's inherent strain and the electron-donating nature of the dimethylphenyl group contribute to its unique chemical behavior.

The synthesis of 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of a suitable cyclopropane precursor with a substituted benzaldehyde. For instance, the reaction of 1-bromo-2,3-dimethylbenzene with a cyclopropylmagnesium bromide followed by oxidation can yield the desired product. Another method involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which offer high yields and selectivity.

In terms of applications, 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde has shown promise in various areas. In medicinal chemistry, it serves as an important intermediate in the synthesis of bioactive compounds and pharmaceuticals. The presence of the cyclopropane ring and the substituted phenyl group can influence the biological activity and pharmacokinetic properties of the final products. Recent studies have explored its potential as a scaffold for developing new drugs targeting specific biological pathways.

In materials science, 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde has been investigated for its use in the preparation of functional materials with unique properties. For example, it can be incorporated into polymers to enhance their mechanical strength or thermal stability. Additionally, its reactivity makes it a valuable building block for constructing complex molecular architectures with potential applications in electronics and nanotechnology.

The physical properties of 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde, such as its melting point, boiling point, and solubility in various solvents, are crucial for understanding its behavior in different environments. These properties can be influenced by factors such as temperature and pressure, making it essential to characterize them accurately for practical applications.

Recent research has shed light on the reactivity and synthetic utility of 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde. A study published in the Journal of Organic Chemistry reported a novel method for synthesizing this compound using an environmentally friendly catalyst. The researchers demonstrated that this approach not only reduces waste but also improves yield and selectivity compared to traditional methods. Another study in Chemical Communications explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents.

The potential applications of 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde extend beyond medicinal chemistry and materials science. In analytical chemistry, it has been used as a reference standard for developing new analytical methods due to its well-defined structure and stability. Its unique spectral properties make it an ideal candidate for calibration purposes in techniques such as NMR spectroscopy and mass spectrometry.

In conclusion, 1-(2,3-Dimethylphenyl)cyclopropane-1-carbaldehyde (CAS No. 1785122-02-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.